N-(2-bromobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride

• IUPAC Name: (Z)-1-(2-bromophenyl)-N-[4-(2-methoxyphenyl)piperazin-1-yl]methanimine;hydrochloride
• InChI: InChI=1S/C18H20BrN3O.ClH/c1-23-18-9-5-4-8-17(18)21-10-12-22(13-11-21)20-14-15-6-2-3-7-16(15)19;/h2-9,14H,10-13H2,1H3;1H/b20-14-
• InChI Key: SLYBUXCENKLTEA-VSOKSMTPSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)N=CC3=CC=CC=C3Br.Cl
• Isomeric SMILES: COC1=CC=CC=C1N2CCN(CC2)/N=C\C3=CC=CC=C3Br.Cl
• Molecular Formula: C18H21BrClN3O
• Molecular Weight: 410.7 g/mol

Description

Synthesis Analysis The synthesis of compounds similar to N-(2-bromobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride involves multistep chemical processes, including bromination, cyclization, N-alkylation, and reduction. For example, Yang Qi-don (2015) synthesized novel 1-(4-aminophenyl)-4-(4-methoxyphenyl) piperazine derivatives starting from diethanolamine, proceeding through a series of chemical transformations to obtain the target compounds with confirmed structures by 1H NMR, FT-IR, ESI-MS, and elemental analysis (Yang Qi-don, 2015).

Molecular Structure Analysis The molecular structure of related compounds demonstrates the importance of their configuration and substitution patterns for biological activity. For instance, the study by Zhu and Qiu (2011) on Schiff bases derived from bromo and methoxy substituted compounds elucidates the crystal structure and confirms the E configuration of the C=N double bond, which is crucial for the compound's properties (Zhu & Qiu, 2011).

Chemical Reactions and Properties Compounds related to N-(2-bromobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride participate in various chemical reactions, including oxidative removals and transformations. Yamaura et al. (1985) demonstrated that the N-(4-methoxybenzyl) group on 2,5-piperazinediones could be oxidatively removed using cerium(IV) diammonium nitrate under mild conditions, showcasing the chemical reactivity and modification possibilities of such structures (Yamaura et al., 1985).

Physical Properties Analysis The physical properties of 1-halobenzoyl-4-(2-methoxyphenyl)piperazines, closely related to the target compound, reveal that their hydrogen-bonded assemblies vary with the value of Z′ (the number of molecules in the asymmetric unit), affecting their supramolecular assembly and, consequently, their physical characteristics. Chinthal et al. (2021) detailed this relationship, highlighting the impact of molecular arrangement on the physical properties (Chinthal et al., 2021).

Chemical Properties Analysis The chemical properties, such as reactivity and stability, of benzylpiperazine derivatives, including the metabolic pathways and transformations, have been extensively studied. For instance, Ohtaka et al. (1989) synthesized metabolites of a cerebral vasodilator closely related to N-(2-bromobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride to confirm their structures and understand their biotransformation pathways (Ohtaka et al., 1989).